2-Fluoro-6-[[1-(2-hydroxyethyl)cyclopropyl]methylamino]benzonitrile

• IUPAC Name: 2-fluoro-6-[[1-(2-hydroxyethyl)cyclopropyl]methylamino]benzonitrile
• InChI: InChI=1S/C13H15FN2O/c14-11-2-1-3-12(10(11)8-15)16-9-13(4-5-13)6-7-17/h1-3,16-17H,4-7,9H2
• InChI Key: NIBCIQZAWSIMGF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CCO)CNC2=C(C(=CC=C2)F)C#N
• Molecular Formula: C13H15FN2O
• Molecular Weight: 234.27 g/mol

Description

2-Fluoro-6-[[1-(2-hydroxyethyl)cyclopropyl]methylamino]benzonitrile, also known as FMeCpBnN, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a member of the benzonitrile family and has been found to have numerous biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-Fluoro-6-[[1-(2-hydroxyethyl)cyclopropyl]methylamino]benzonitrile involves its ability to inhibit the dopamine transporter. This transporter is responsible for the reuptake of dopamine from the synaptic cleft back into the presynaptic neuron. By inhibiting this transporter, this compound increases the concentration of dopamine in the synaptic cleft, leading to increased dopamine signaling.
Biochemical and Physiological Effects:
This compound has been found to have numerous biochemical and physiological effects. It has been found to increase dopamine signaling in the brain, leading to increased locomotor activity and reward-seeking behavior. It has also been found to have potential therapeutic applications in the treatment of Parkinson's disease and other dopamine-related disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-Fluoro-6-[[1-(2-hydroxyethyl)cyclopropyl]methylamino]benzonitrile in lab experiments is its selectivity for the dopamine transporter. This makes it a valuable tool for studying the role of dopamine in the brain. However, one limitation of using this compound is that it is a relatively new compound and has not been extensively studied in vivo.

Future Directions

There are numerous future directions for the study of 2-Fluoro-6-[[1-(2-hydroxyethyl)cyclopropyl]methylamino]benzonitrile. One potential direction is the development of new therapeutic applications for the treatment of Parkinson's disease and other dopamine-related disorders. Another direction is the study of the long-term effects of this compound on dopamine signaling in the brain. Additionally, further studies are needed to determine the safety and toxicity of this compound in vivo.

Synthesis Methods

The synthesis of 2-Fluoro-6-[[1-(2-hydroxyethyl)cyclopropyl]methylamino]benzonitrile involves several steps. The first step involves the reaction of 2-fluoro-6-nitrobenzonitrile with 1-(2-hydroxyethyl)cyclopropane carboxylic acid. This reaction is catalyzed by triethylamine and takes place in dichloromethane. The resulting product is then reduced using palladium on carbon to yield this compound.

Scientific Research Applications

2-Fluoro-6-[[1-(2-hydroxyethyl)cyclopropyl]methylamino]benzonitrile has been extensively studied for its potential use in scientific research. It has been found to have numerous applications in the fields of neuroscience, pharmacology, and medicinal chemistry. This compound has been found to be a potent and selective inhibitor of the dopamine transporter, making it a valuable tool for studying the role of dopamine in the brain. It has also been found to have potential therapeutic applications in the treatment of Parkinson's disease and other dopamine-related disorders.